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An In-depth Technical Guide to (3-
Chlorophenyl)phosphane

For Researchers, Scientists, and Drug Development Professionals

Introduction

(3-Chlorophenyl)phosphane, more commonly known as Tris(3-chlorophenyl)phosphine, is an
organophosphorus compound with the chemical formula C1sH12CIsP.[1] This white crystalline
solid is of significant interest to the scientific community, particularly in the fields of organic
synthesis and catalysis. Its utility as a ligand in various cross-coupling reactions makes it a
valuable tool for the construction of complex organic molecules, a cornerstone of drug
discovery and development. This guide provides a comprehensive overview of its chemical
properties, structure, and synthesis, tailored for a technical audience.

Chemical and Physical Properties

Tris(3-chlorophenyl)phosphine is a white to cream-colored crystalline solid.[2] It is air-sensitive
and should be stored in an inert atmosphere at room temperature.[3] Key physical and
chemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula CisH12CIsP [1]
Molecular Weight 365.62 g/mol

CAS Number 29949-85-7 [1]

IUPAC Name Tris(3-chlorophenyl)phosphane  [1]
Appearance White to cream crystals or 2]

powder

Melting Point 60.0-67.0 °C [2]

Boiling Point (Predicted) 4525+ 40.0 °C [3]

Form Crystals or crystalline powder [2]

Molecular Structure

The molecular structure of Tris(3-chlorophenyl)phosphine consists of a central phosphorus
atom bonded to three 3-chlorophenyl groups. While a detailed crystal structure for the 3-chloro
isomer is not readily available, the structure of the closely related Tris(4-
chlorophenyl)phosphine provides valuable insight. In Tris(4-chlorophenyl)phosphine, the
molecule adopts a pyramidal geometry around the phosphorus atom, with the three
chlorophenyl groups arranged in a propeller-like fashion. The average P-C bond length is
approximately 1.834 A, and the average C-P-C bond angle is 101.9°.[4] It is expected that
Tris(3-chlorophenyl)phosphine adopts a similar overall geometry.

Structural Feature Predicted/Analogous Value Reference
Molecular Geometry Pyramidal [4]
P-C Bond Length (approx.) 1.834 A [4]
C-P-C Bond Angle (approx.) 101.9° [4]

Synthesis and Characterization
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Experimental Protocol: Synthesis via Grighard Reaction

The most common method for the synthesis of triarylphosphines like Tris(3-
chlorophenyl)phosphine is the reaction of a Grignard reagent with phosphorus trichloride.[5]

Materials:

» 3-Bromochlorobenzene

e Magnesium turnings

e Anhydrous diethyl ether or tetrahydrofuran (THF)

e Phosphorus trichloride (PCl3)

e Anhydrous solvent for reaction work-up (e.g., toluene)

o Standard Schlenk line and glassware for inert atmosphere chemistry
Procedure:

o Preparation of the Grignard Reagent: In a flame-dried, three-necked flask equipped with a
reflux condenser, a dropping funnel, and a magnetic stirrer, magnesium turnings are placed
under an inert atmosphere (e.g., argon or nitrogen). A solution of 3-bromochlorobenzene in
anhydrous diethyl ether or THF is added dropwise via the dropping funnel to initiate the
formation of the Grignard reagent, 3-chlorophenylmagnesium bromide. The reaction is
typically initiated with a small crystal of iodine if necessary and maintained at a gentle reflux.

e Reaction with Phosphorus Trichloride: Once the Grignard reagent formation is complete, the
solution is cooled in an ice bath. A solution of phosphorus trichloride in anhydrous diethyl
ether or THF is then added dropwise from the dropping funnel with vigorous stirring. The rate
of addition is controlled to maintain a gentle reflux. A 3:1 molar ratio of the Grignard reagent
to phosphorus trichloride is typically used.

» Work-up and Isolation: After the addition is complete, the reaction mixture is stirred at room
temperature for several hours to ensure complete reaction. The reaction is then quenched by
the slow addition of a saturated aqueous solution of ammonium chloride. The organic layer is
separated, and the aqueous layer is extracted with diethyl ether. The combined organic
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extracts are dried over anhydrous magnesium sulfate, filtered, and the solvent is removed
under reduced pressure.

 Purification: The crude product is then purified by recrystallization from a suitable solvent,
such as ethanol or a mixture of hexane and ethyl acetate, to yield pure Tris(3-
chlorophenyl)phosphine.

Characterization

The identity and purity of the synthesized Tris(3-chlorophenyl)phosphine can be confirmed
using various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum will show complex multiplets in the aromatic region,
corresponding to the protons on the three chlorophenyl rings.

e 13C NMR: The carbon NMR spectrum will display signals for the carbon atoms of the
chlorophenyl rings. The carbon atoms directly bonded to the phosphorus will show coupling
(J-coupling).

e 3P NMR: The phosphorus-31 NMR spectrum is a key characterization technique for
phosphines. For triarylphosphines, a single peak is expected. The chemical shift for
triphenylphosphine is around -6.0 ppm (relative to 85% HsPOa4), and a similar chemical shift
is expected for Tris(3-chlorophenyl)phosphine.[6]

Infrared (IR) Spectroscopy: The IR spectrum will exhibit characteristic absorption bands for the
C-H stretching of the aromatic rings, C=C stretching vibrations of the phenyl groups, and C-Cl
stretching vibrations.

Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of
the compound. The mass spectrum will show the molecular ion peak (M*) and characteristic
fragmentation patterns.

Reactivity and Applications

Tris(3-chlorophenyl)phosphine, like other triarylphosphines, is primarily used as a ligand in
transition metal-catalyzed cross-coupling reactions. These reactions are fundamental in organic
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synthesis for the formation of carbon-carbon and carbon-heteroatom bonds. The electronic and
steric properties of the phosphine ligand play a crucial role in the efficiency and selectivity of
these catalytic processes. The presence of the electron-withdrawing chlorine atoms on the
phenyl rings can influence the electronic properties of the phosphorus atom, thereby affecting
the catalytic activity of the metal complexes it forms.

Examples of reactions where Tris(3-chlorophenyl)phosphine or similar phosphine ligands are
employed include:

Suzuki-Miyaura Coupling

» Heck Reaction

e Sonogashira Coupling

e Buchwald-Hartwig Amination
« Stille Coupling

e Negishi Coupling

Logical Workflow for Synthesis and
Characterization

The following diagram illustrates the general workflow for the synthesis and characterization of
Tris(3-chlorophenyl)phosphine.
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Caption: General workflow for the synthesis and characterization of Tris(3-
chlorophenyl)phosphine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Tris(3-chlorophenyl)phosphine, 98% 25 g | Buy Online | Thermo Scientific Chemicals
[thermofisher.com]

2. rsc.org [rsc.org]

3. researchgate.net [researchgate.net]

4. researchgate.net [researchgate.net]

5. Synthesis of Mixed Arylalkyl Tertiary Phosphines via the Grignard Approach - PMC
[pmc.ncbi.nlm.nih.gov]

6. wanbin.sjtu.edu.cn [wanbin.sjtu.edu.cn]

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b15480906?utm_src=pdf-body-img
https://www.benchchem.com/product/b15480906?utm_src=pdf-custom-synthesis
https://www.thermofisher.com/order/catalog/product/A11203.14
https://www.thermofisher.com/order/catalog/product/A11203.14
https://www.rsc.org/suppdata/c5/cc/c5cc06984j/c5cc06984j1.pdf
https://www.researchgate.net/publication/361679828_Synthesis_of_Mixed_Arylalkyl_Tertiary_Phosphines_via_the_Grignard_Approach
https://www.researchgate.net/publication/244646123_Tris4-chlorophenylphosphine_and_Tris4-fluorophenylphosphine
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268331/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9268331/
https://wanbin.sjtu.edu.cn/html/free%20resourse/31P%20NMR%20Chemical%20Shift%20of%20P(III)%20Compounds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15480906?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

 To cite this document: BenchChem. [(3-Chlorophenyl)phosphane chemical properties and
structure]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15480906#3-chlorophenyl-phosphane-chemical-
properties-and-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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